Cas no 5464-87-9 (Phenol,2,4,6-tris(4-morpholinylmethyl)-)

• Product Name: Phenol,2,4,6-tris(4-morpholinylmethyl)-
• CAS No: 5464-87-9
• MF: C₂₁H₃₃N₃O₄
• MW: 391.504425764084
• CID: 381986
• PubChem ID: 230550
• Update Time: 2025-04-19

Phenol,2,4,6-tris(4-morpholinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4,6-tris(4-morpholinylmethyl)-
• Alpha²,alpha⁴,alpha⁶-tri(4-morpholinyl)mesitol
• 2,4,6-tris(morpholin-4-ylmethyl)phenol
• NSC-28851
• SMR001548523
• NSC25574
• HMS3093F13
• AKOS000543537
• EU-0074060
• NSC404218
• Oprea1_797159
• HMS1671G01
• Alpha2,alpha4,alpha6-tri(4-morpholinyl)mesitol
• MLS002639071
• SCHEMBL14279403
• CS-0331809
• 2,4,6-tris(4-morpholinylmethyl)phenol
• AE-641/04618052
• 2,4,6-Tris(morpholinomethyl)phenol
• DTXSID30282357
• Oprea1_158176
• 5464-87-9
• NSC 404218
• NSC 28851
• Alpha^2,alpha^4,alpha^6-tri(4-morpholinyl)mesitol
• NSC-25574
• NSC 25574
• NSC28851
• NSC-404218
• CHEMBL4060204

• Inchi： 1S/C21H33N3O4/c25-21-19(16-23-3-9-27-10-4-23)13-18(15-22-1-7-26-8-2-22)14-20(21)17-24-5-11-28-12-6-24/h13-14,25H,1-12,15-17H2
• InChI Key： JGTWRXHFXRFYTN-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC1C=C(C=C(C=1O)CN1CCOCC1)CN1CCOCC1

Computed Properties

• Exact Mass: 391.24729
• Monoisotopic Mass: 391.247
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.222
• Boiling Point: 518.4°Cat760mmHg
• Flash Point: 267.3°C
• Refractive Index: 1.587
• PSA: 57.64